Cas no 111-87-5 (1-Octanol)

1-octanol (octanol), a saturated fatty alcohol, is an inhibitor of T-channels with an IC50 of 4 μ M. 1-octanol is an attractive biofuel with diesel like properties

1-Octanol structure

Product Name:1-Octanol

CAS No:111-87-5

Molecular Formula:C₈H₁₈O

Molecular Weight:130.2279

MDL:MFCD00002988

CID:35708

PubChem ID:957

1-Octanol Properties

Names and Identifiers

- 1-Octanol
- ALCOHOL C-8
- CAPRYL ALCOHOL
- CAPRYLIC ALCOHOL
- FEMA 2800
- HEPTYL CARBINOL
- N-CAPRYL ALCOHOL
- N-CAPRYLIC ALCOHOL
- N-OCTANOL
- N-OCTYL ALCOHOL
- N-OCTYL ALCOHOL, PRIMARY
- OCTAN-1-OL
- OCTANOL
- OCTANOL,1-
- OCTYL ALCOHOL
- 1-Hydroxyoctane
- alcooln-octylique
- Alfol 8
- 1-Octanol [for Determining Partition Coefficients]
- OCTANOL,1-(AS)
- Octylalcohol Solution
- capryl alcohmol
- [14C]-n-Octanol
- 1-Octanol reagentplus
- caprylic
- Epal 8
- Lorol 20
- Octilin
- sipoll8
- 1-Octanol - water mixture
- epal8
- alfol8
- lorol20
- Primary octyl alcohol
- n-Octan-1-ol
- Sipol L8
- 1-Octyl alcohol
- n-Heptyl carbinol
- octyl-alcohol
- N-octyl-alcohol
- Octyl alcohol, normal-primary
- C8 alcohol
- Fatty alcohol(C8)
- Octyl alcohol, primary
- Caswell No. 611A
- Octyl alcohol (natural)
- FEMA Number 2800
- n-Capry
- Octan-1-ol
- Capryl alcohol
- 1-Oktanol
- MLS001055318
- MLSMR
- SMR000673567
- n-Octanol 99%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
- +Expand
- MDL： MFCD00002988
- InChIKey： KBPLFHHGFOOTCA-UHFFFAOYSA-N
- Inchi： 1S/C8H18O/c1-2-3-4-5-6-7-8-9/h9H,2-8H2,1H3
- SMILES： O([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
- BRN： 1697461

Computed Properties

Exact Mass: 130.13600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 6
Monoisotopic Mass: 130.135765
Heavy Atom Count: 9
Complexity: 43.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 20.2

Experimental Properties

LogP: 2.33920
PSA: 20.23000
Merck: 6751
Refractive Index: n20/D 1.429(lit.)
Water Partition Coefficient: Insoluble
Boiling Point: 196 °C(lit.)
Melting Point: −15 °C (lit.)
Vapor Pressure: 0.14 mmHg ( 25 °C)
Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
FEMA: 2800
Solubility: water: partially soluble107g/L at 23°C
Relative Polarity: 0.537
Color/Form: Colorless transparent oily liquid with strong oil smell and citrus smell.
Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
Solubility: Almost insoluble in water, but miscible with alcohol, ether, chloroform, etc.
Sensitiveness: Sensitive to humidity
Density: 0.827 g/mL at 25 °C(lit.)

1-Octanol Security Information

Symbol: GHS07
RTECS：RH6550000
WGK Germany：1
Safety Term：9
Safety Instruction： S26-S36/37-S37/39
Packing Group：III
Packing Group：III
Risk Phrases：R36/38
Hazard Level：9
Dangerous goods sign： Xi
Hazardous Material transportation number：3082
Hazard Statement： H315,H319
Warning Statement： P305+P351+P338
Prompt：dangerous
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
PackingGroup：III
Risk Phrases： 36
Signal Word：Warning
TSCA：Yes
Explosive Limit：0.8%(V)
HazardClass：9

1-Octanol Customs Data

HS CODE：2905161000
Customs Data：

China Customs Code:
2905161000

1-Octanol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB71770-100g	1-Octanol	111-87-5	98%	100g	$7.00	2024-04-20
abcr	AB118332-500 ml	1-Octanol, 99%; .	111-87-5	99%	500 ml	€57.30	2024-04-20
Ambeed	A757153-100g	n-Octanol	111-87-5	98%	100g	$9.0	2024-06-02
Apollo Scientific	OR40039-2.5L	Octan-1-ol	111-87-5	98%	2.5l	£95.00	2023-08-31
Enamine	EN300-19311-0.05g	octan-1-ol	111-87-5	95%	0.05g	$19.0	2023-09-17
Larodan	40-0800-13-1g	Octanol	111-87-5	>99%	1g	€35.00	2023-09-19
Life Chemicals	F0001-0248-0.25g	octan-1-ol	111-87-5	95%+	0.25g	$18.0	2023-11-21
Oakwood	098917-5g	1-Octanol	111-87-5	99%	5g	$9.00	2024-07-19
OTAVAchemicals	2826716-50MG	octan-1-ol	111-87-5	90%	50MG	$29	2023-07-08
TRC	O237900-10ml	1-Octanol	111-87-5		10ml	$ 150.00	2023-09-06

1-Octanol Synthesis

Synthetic Circuit 1

123347-37-5

101537-26-2

111-87-5

156517-50-9

156517-49-6

929-62-4

813-19-4

Reaction Conditions

1.1 Solvents: Tetrahydrofuran

Reference

: Regioselective addition of stannylcyanocuprates to acetylenic ethers: a chemical and spectroscopic study

Cabezas, Jorge A.; Oehlschlager, Allan C., Synthesis, 1994, (4), 432-42